Cas no 666721-41-1 (2-Thiophenecarboxylic acid, 4-(4-nitrophenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(4-nitrophenyl)-, methyl ester
• CAS No: 666721-41-1
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• CID: 395994
• PubChem ID: 11357502
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-(4-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4-nitrophenyl)-, methyl ester
• methyl 4-(4-nitrophenyl)thiophene-2-carboxylate
• VIXQBNBAVDRXAF-UHFFFAOYSA-N
• 666721-41-1
• SCHEMBL6368901
• DTXSID20463471
• methyl 4-(4-nitrophenyl)thiophen-2-carboxylate

• Inchi： 1S/C12H9NO4S/c1-17-12(14)11-6-9(7-18-11)8-2-4-10(5-3-8)13(15)16/h2-7H,1H3
• InChI Key： VIXQBNBAVDRXAF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.02527
• Monoisotopic Mass: 263.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44